4-(7-(o-tolyl)-1,4-thiazepane-4-carbonyl)-1H-imidazol-2(3H)-one

• IUPAC Name: 4-[7-(2-methylphenyl)-1,4-thiazepane-4-carbonyl]-1,3-dihydroimidazol-2-one
• InChI: InChI=1S/C16H19N3O2S/c1-11-4-2-3-5-12(11)14-6-7-19(8-9-22-14)15(20)13-10-17-16(21)18-13/h2-5,10,14H,6-9H2,1H3,(H2,17,18,21)
• InChI Key: XLALATWIYBFJOL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2CCN(CCS2)C(=O)C3=CNC(=O)N3
• Molecular Formula: C16H19N3O2S
• Molecular Weight: 317.4 g/mol

Description

4-(7-(o-tolyl)-1,4-thiazepane-4-carbonyl)-1H-imidazol-2(3H)-one is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied. In

Scientific Research Applications

Synthesis and Potential Applications of Imidazole and Thiazole Derivatives

• Synthesis of Imidazole Derivatives : Imidazole and its derivatives exhibit a broad range of biological activities, making them valuable in drug development. These compounds have been found to show antibacterial, antifungal, anti-inflammatory, and antitumor properties. Imidazole rings are core components of various commercially available drugs, such as antihistamines, analgesics, and antiviral medications. The development of new drugs often involves the synthesis of novel imidazole derivatives, highlighting their importance in medicinal chemistry (Siwach & Verma, 2021).

• Thiazole Derivatives as Anticancer Agents : Research into thiazole and 1,3,4-thiadiazole derivatives has shown these compounds to possess significant anticancer activity. The structural modification of thiazole rings, such as the incorporation of various substituents, plays a crucial role in enhancing their pharmacological properties. This indicates the potential of thiazole derivatives in the development of new anticancer drugs (Gomha et al., 2017).

• Imidazole and Thiazole in Corrosion Inhibition : Imidazole derivatives have also been studied for their corrosion inhibition properties, particularly in acidic mediums. This application is significant for protecting metals and alloys in industrial processes, demonstrating the versatility of imidazole and thiazole compounds beyond pharmaceuticals (Bechki et al., 2015).

• Electrocatalytic Applications : Electrosynthesis of an imidazole derivative has shown potential as a bifunctional electrocatalyst for the simultaneous determination of biomolecules such as ascorbic acid and adrenaline. This suggests the application of imidazole derivatives in analytical chemistry and biosensing technologies (Nasirizadeh et al., 2013).